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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive, step-by-step guide for staining lymphocytes

with Carboxyfluorescein Diacetate Succinimidyl Ester (CFDA-SE). This powerful fluorescent

dye is an invaluable tool for tracking cell division, making it a cornerstone of immunological

research and drug development for assessing lymphocyte proliferation.

Principle of CFDA-SE Staining
CFDA-SE is a cell-permeable, non-fluorescent precursor. Once inside the cell, intracellular

esterases cleave the acetate groups, converting it into the highly fluorescent, amine-reactive

molecule, Carboxyfluorescein Succinimidyl Ester (CFSE).[1][2][3][4][5][6] CFSE covalently

binds to intracellular proteins.[1][7][8] With each cell division, the CFSE fluorescence is equally

distributed between the two daughter cells, leading to a progressive halving of fluorescence

intensity.[1][2][3][9] This allows for the visualization and quantification of successive

generations of proliferating lymphocytes using flow cytometry.[1][7]
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This section outlines the necessary reagents, equipment, and a detailed step-by-step

procedure for the successful CFDA-SE staining of lymphocytes.

Materials and Reagents
CFDA-SE (5(6)-Carboxyfluorescein diacetate, succinimidyl ester): Store at -20°C, protected

from light and moisture.[4][7]

Anhydrous Dimethyl Sulfoxide (DMSO): High-quality, anhydrous DMSO is crucial for

dissolving CFDA-SE.[7][9][10]

Phosphate-Buffered Saline (PBS): Calcium and magnesium-free.

Cell Culture Medium: e.g., RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS)

and antibiotics.

Lymphocytes: Isolated from peripheral blood (PBMCs) or lymphoid tissues.

Flow Cytometer: Equipped with a 488 nm laser for excitation and appropriate emission filters

for fluorescein (FITC channel).[1][7]

Equipment
Laminar flow hood

37°C incubator with 5% CO2

Centrifuge

Vortex mixer

Hemocytometer or automated cell counter

Flow cytometry tubes

Micropipettes and sterile tips
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CFDA-SE Stock Solution (5 mM):

Bring the vial of CFDA-SE powder to room temperature before opening to avoid

condensation.[5]

Dissolve the contents in anhydrous DMSO to a final concentration of 5 mM. For example,

dissolve 1 mg of CFDA-SE (MW ~557 g/mol ) in 359 µL of DMSO.[9][10]

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into single-use volumes and store at -20°C, protected from light.

Avoid repeated freeze-thaw cycles.[7][9] The stock solution is stable for several months

when stored correctly.[9]

CFDA-SE Working Solution (0.5 - 10 µM):

On the day of the experiment, dilute the 5 mM CFDA-SE stock solution to the desired final

working concentration in pre-warmed (37°C) serum-free medium or PBS.[4][7] The optimal

concentration should be determined empirically for each cell type and experimental

condition.[1][11]

Step-by-Step Staining Protocol
Cell Preparation:

Isolate lymphocytes (e.g., PBMCs) using standard methods like Ficoll-Paque density

gradient centrifugation.

Wash the cells twice with PBS.

Count the cells and assess viability using a method such as trypan blue exclusion. Ensure

cell viability is >95%.

Resuspend the cells at a concentration of 1-10 x 10^6 cells/mL in pre-warmed (37°C) PBS

or serum-free medium.[4][12]
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Add an equal volume of the 2X CFDA-SE working solution to the cell suspension to

achieve the final desired concentration (typically 1-5 µM for in vitro proliferation assays).

[12]

Immediately vortex the cells gently to ensure uniform staining.

Incubate the cells for 10-15 minutes at 37°C, protected from light.[1][4]

Washing:

Stop the staining reaction by adding 5 volumes of ice-cold complete cell culture medium

(containing 10% FBS).[1] The serum proteins will quench any unreacted CFDA-SE.

Centrifuge the cells at 300-400 x g for 5 minutes.

Discard the supernatant and wash the cells twice more with complete cell culture medium

to remove any residual unbound dye.[1]

Cell Culture and Stimulation:

Resuspend the CFDA-SE labeled lymphocytes in complete culture medium at the desired

density.

For proliferation assays, stimulate the cells with appropriate mitogens (e.g.,

Phytohemagglutinin (PHA), anti-CD3/CD28 beads) or specific antigens.

Include an unstimulated control (labeled but not stimulated) to represent generation 0.

Culture the cells for the desired period (typically 3-7 days) at 37°C in a 5% CO2 incubator.

Flow Cytometry Analysis:

Harvest the cells at different time points.

If desired, stain the cells with fluorescently-labeled antibodies against cell surface markers

to identify specific lymphocyte subpopulations.

Wash the cells and resuspend them in FACS buffer (PBS with 1-2% FBS).
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Acquire the samples on a flow cytometer using a 488 nm excitation laser and detecting the

emission in the FITC channel (~517 nm).[1][5]

Analyze the data using appropriate software. Proliferation is visualized as a series of

distinct peaks on a histogram, with each peak representing a successive generation of

divided cells.

Data Presentation
Quantitative Parameters for CFDA-SE Staining

Parameter Recommended Range Notes

CFDA-SE Stock Solution 5 mM in anhydrous DMSO

Prepare fresh aliquots and

avoid repeated freeze-thaw

cycles.[7][9]

CFDA-SE Working

Concentration
0.5 - 10 µM

Optimal concentration is cell-

type dependent and should be

titrated.[1][4][12] Higher

concentrations can be toxic.[2]

[11]

Cell Density for Staining 1 - 10 x 10^6 cells/mL

Higher cell densities may

require higher dye

concentrations.[2]

Staining Incubation Time 10 - 15 minutes
Longer incubation times can

increase toxicity.[1][2]

Staining Temperature 37°C

Excitation Wavelength ~492 nm (488 nm laser) [1]

Emission Wavelength ~517 nm [1]

Mandatory Visualizations
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Caption: Experimental workflow for CFDA-SE staining of lymphocytes.
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Caption: Simplified T-cell activation and proliferation signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Signaling in Lymphocyte Activation - PMC [pmc.ncbi.nlm.nih.gov]

2. Tracing lymphocyte development signaling pathways | RIKEN [riken.jp]

3. ashpublications.org [ashpublications.org]

4. B Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]

5. m.youtube.com [m.youtube.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. creative-diagnostics.com [creative-diagnostics.com]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. T Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]

To cite this document: BenchChem. [Unveiling Lymphocyte Proliferation: A Detailed Guide to
CFDA-SE Staining]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609178/docs#unveiling-lymphocyte-proliferation-a-
detailed-guide-to-cfda-se-staining]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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